2-(isopropylthio)-5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole
Description
2-(isopropylthio)-5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole is a chemical compound with potential applications in scientific research. It belongs to the class of imidazole derivatives and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.
Scientific Research Applications
Photoredox Catalysis in Organic Synthesis
This compound can participate in photoredox catalysis , a branch of chemistry that harnesses light energy to drive chemical reactions. The trifluoromethyl group in the compound can act as a radical precursor under visible light irradiation . This enables the S-trifluoromethylation of thiophenols, a reaction that is valuable for synthesizing complex molecules with trifluoromethyl groups, which are prevalent in pharmaceuticals and agrochemicals due to their bioactivity .
Antimicrobial Agent Development
The structure of this compound suggests potential as a precursor in synthesizing antimicrobial agents . Compounds with trifluoromethyl groups have been studied for their antimicrobial properties, and this particular molecule could be a candidate for developing new antimicrobials .
Material Science: Fluorinated Compounds
In material science, the compound’s ability to undergo reactions leading to fluorination is significant. Fluorinated compounds have unique properties like resistance to solvents and thermal stability, making them suitable for advanced materials, including electronics and coatings .
Environmental Science: Pollutant Degradation
The compound’s reactivity under light irradiation could be exploited in environmental science for the degradation of pollutants . Photocatalytic processes can break down harmful organic compounds in water and air, potentially using derivatives of this compound as catalysts .
Chemical Synthesis: Building Blocks
This compound can serve as a building block in chemical synthesis. Its molecular structure allows for various substitutions and transformations, making it a versatile intermediate for synthesizing a wide range of organic compounds .
Agriculture: Synthesis of Pesticides
The presence of the trifluoromethylphenyl moiety in the compound’s structure is notable in the synthesis of pesticides . This group can enhance the biological activity of pesticides, and the compound could be used to develop new agrochemicals with improved efficacy .
properties
IUPAC Name |
5-(4-methylphenyl)-2-propan-2-ylsulfanyl-1-[3-(trifluoromethyl)phenyl]imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F3N2S/c1-13(2)26-19-24-12-18(15-9-7-14(3)8-10-15)25(19)17-6-4-5-16(11-17)20(21,22)23/h4-13H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHVWTQBBMMYZOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC(=C3)C(F)(F)F)SC(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19F3N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(isopropylthio)-5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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